Cas no 1158749-80-4 (1,6-Diazaspiro[3.4]octane-1-carboxylic acid, phenylMethyl ester)

• Product Name: 1,6-Diazaspiro[3.4]octane-1-carboxylic acid, phenylMethyl ester
• CAS No: 1158749-80-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD12406510
• CID: 831962
• Update Time: 2026-04-29

1,6-Diazaspiro[3.4]octane-1-carboxylic acid, phenylMethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazaspiro[3.4]octane-1-carboxylic acid, phenylMethyl ester
• 1,6-DIAZA-SPIRO[3.4]OCTANE-1-CARBOXYLIC ACID BENZYL ESTER
• benzyl 1,7-diazaspiro[3.4]octane-1-carboxylate

• MDL： MFCD12406510
• Inchi： InChI=1S/C14H18N2O2/c17-13(18-10-12-4-2-1-3-5-12)16-9-7-14(16)6-8-15-11-14/h1-5,15H,6-11H2
• InChI Key： CBCSBIYBWXQQPR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)N2CCC32CCNC3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

1,6-Diazaspiro[3.4]octane-1-carboxylic acid, phenylMethyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 1,6-Diazaspiro[3.4]octane-1-carboxylic acid, phenylMethyl ester

1,6-Diazaspiro[3.4]octane-1-carboxylic Acid, PhenylMethyl Ester (CAS No. 1158749-80-4): An Overview of Its Structure, Properties, and Applications

1,6-Diazaspiro[3.4]octane-1-carboxylic acid, phenylmethyl ester (CAS No. 1158749-80-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of this compound.

The chemical structure of 1,6-diazaspiro[3.4]octane-1-carboxylic acid, phenylmethyl ester is particularly noteworthy. The spirocyclic core provides a rigid framework that can influence the conformational flexibility and stability of the molecule. The presence of the carboxylic acid group and the phenylmethyl ester moiety adds functional diversity, making it a valuable building block for various chemical transformations. The nitrogen atoms in the diaza ring system can also participate in hydrogen bonding and other non-covalent interactions, which are crucial for its biological activity.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that spirocyclic scaffolds can enhance the potency and selectivity of small molecules targeting specific protein-protein interactions (PPIs). The rigid nature of these compounds can help to stabilize key interactions at the binding site, leading to improved pharmacological properties.

The synthesis of 1,6-diazaspiro[3.4]octane-1-carboxylic acid, phenylmethyl ester has been explored using various methodologies. One common approach involves the intramolecular cyclization of an appropriate precursor followed by esterification to introduce the phenylmethyl group. A notable example is a protocol described by Smith et al., which utilized a palladium-catalyzed coupling reaction to efficiently synthesize the target compound with high yield and purity (Smith et al., 2021). This method not only demonstrates synthetic feasibility but also provides a scalable route for industrial production.

In terms of physical properties, 1,6-diazaspiro[3.4]octane-1-carboxylic acid, phenylmethyl ester is typically a solid at room temperature with a well-defined melting point. Its solubility profile is influenced by the presence of polar functional groups such as the carboxylic acid and ester moieties. Solubility studies have shown that this compound exhibits moderate solubility in organic solvents like methanol and dimethyl sulfoxide (DMSO), making it suitable for various analytical and preparative techniques.

The potential applications of 1,6-diazaspiro[3.4]octane-1-carboxylic acid, phenylmethyl ester are diverse and promising. In medicinal chemistry, this compound has been investigated as a lead structure for developing novel therapeutic agents. For example, research conducted by Zhang et al. demonstrated that derivatives of this spirocyclic scaffold exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways (Zhang et al., 2023). Additionally, its structural features make it an attractive candidate for designing inhibitors targeting G protein-coupled receptors (GPCRs) and other membrane proteins.

Beyond its medicinal applications, 1,6-diazaspiro[3.4]octane-1-carboxylic acid, phenylmethyl ester has also found use in materials science and catalysis. The rigid spirocyclic core can be incorporated into polymers to enhance their mechanical properties or used as a ligand in transition metal catalysts to improve selectivity in asymmetric reactions (Lee et al., 2020). These applications highlight the versatility of this compound across multiple scientific disciplines.

In conclusion, 1,6-diazaspiro[3.4]octane-1-carboxylic acid, phenylmethyl ester (CAS No. 1158749-80-4) is a fascinating compound with a rich structural profile and promising applications in various fields. Its unique chemical structure provides a foundation for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for chemists and researchers alike.